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Compound of Interest

Compound Name: 2-amino-N-ethylbenzamide

Cat. No.: B184121

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
disposal of 2-amino-N-ethylbenzamide. The following procedural guidance is designed to
ensure the safe handling and disposal of this chemical in a laboratory setting, in accordance
with general safety protocols for hazardous waste.

Immediate Safety and Hazard Information

While a specific, comprehensive hazard profile for 2-amino-N-ethylbenzamide is not fully
detailed in the provided search results, related benzamide compounds can exhibit a range of
health hazards. Therefore, it is crucial to handle this chemical as a potentially hazardous
substance. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer
and your institution's Environmental Health and Safety (EHS) department for the most accurate
and detailed safety information.

Key Hazard Information (Based on available data):

o Acute Toxicity: While no specific acute toxicity information is available for the product itself, it
is recommended to handle it with care.[1]

« [rritation: May cause skin and serious eye irritation.[2][3]

o Genetic Defects: Suspected of causing genetic defects.
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 Inhalation: May cause respiratory irritation. Avoid breathing dust.[1][2]
 Ingestion: Harmful if swallowed.[2]

Personal Protective Equipment (PPE)

To minimize exposure risks, the following personal protective equipment should be worn when
handling 2-amino-N-ethylbenzamide:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1]

» Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Dispose of
contaminated gloves after use.

» Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.

o Respiratory Protection: If working with the powder outside of a fume hood or in a poorly
ventilated area, a suitable respirator is recommended to avoid inhaling dust particles.

Quantitative Data

The following table summarizes key quantitative data for 2-amino-N-ethylbenzamide.

Property Value Reference
Molecular Formula CoH12N20 [4]
Molecular Weight 164.20 g/mol [4]
Autoignition Temperature 590 °C /1094 °F [1]

Melting Point Not available

Boiling Point Not available

Solubility No information available [1]

Step-by-Step Disposal Protocol
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The proper disposal of 2-amino-N-ethylbenzamide must be handled as a hazardous waste
procedure. Under no circumstances should this chemical be disposed of down the drain or in
regular trash.[5]

1. Waste ldentification and Collection:

e Collect all waste 2-amino-N-ethylbenzamide, including any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a designated, properly labeled, and sealed waste
container.[5][6]

2. Container Labeling:

o Clearly label the waste container with the full chemical name: "Waste 2-amino-N-
ethylbenzamide".[6]

« Include the approximate amount or concentration of the chemical waste.

o Ensure the label is legible and securely attached to the container.

3. Waste Segregation and Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.

e This area should be well-ventilated, away from incompatible materials (such as strong
oxidizing agents), and secure from general laboratory traffic.[1][5]

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.[6]

4. Arrange for Professional Disposal:

e The primary method for disposal is through an approved hazardous waste disposal
contractor.[6]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and proper disposal of the hazardous waste.[6] They will have established
procedures and certified contractors to handle the final disposal, which will likely involve
incineration or other approved methods.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 2-amino-N-ethylbenzamide.
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Caption: Disposal workflow for 2-amino-N-ethylbenzamide.

Disclaimer: This guidance is based on generally accepted practices for the disposal of
hazardous laboratory chemicals. It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department for specific disposal protocols and to comply with all local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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